2,5-dibromo-N-(1-naphthyl)benzamide

• Molecular Formula: C17H11Br2NO
• Molecular Weight: 405.1 g/mol
• IUPAC Name: 2,5-dibromo-N-naphthalen-1-ylbenzamide
• InChI: InChI=1S/C17H11Br2NO/c18-12-8-9-15(19)14(10-12)17(21)20-16-7-3-5-11-4-1-2-6-13(11)16/h1-10H,(H,20,21)
• InChI Key: HDVLRCMLIMVOEF-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)C3=C(C=CC(=C3)Br)Br

Description

2,5-Dibromo-N-(1-naphthyl)benzamide is a brominated aromatic amide featuring a benzamide core substituted with two bromine atoms at the 2- and 5-positions and a 1-naphthyl group as the amide substituent.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 2,5-dibromo-N-(1-naphthyl)benzamide with key analogs, focusing on synthesis, substituent effects, and functional attributes.

Substituent and Functional Group Variations

Compound Name	Substituents on Benzamide Core	Amide Substituent	Key Features
2,5-Dibromo-N-(1-naphthyl)benzamide	2-Br, 5-Br	1-Naphthyl	High steric bulk; extended π-system
3,5-Dibromo-N-(4-hydroxyphenyl)benzamide	3-Br, 5-Br	4-Hydroxyphenyl	Polar hydroxyl group; hydrogen bonding
N-[2-(3,4-Dimethoxyphenyl)ethyl]benzamide	None (unsubstituted)	3,4-Dimethoxyphenethyl	Flexible ethyl linker; methoxy groups

Key Observations :

• Steric and Electronic Effects : The 1-naphthyl group in the target compound introduces significant steric hindrance compared to smaller substituents like 4-hydroxyphenyl or phenethyl . This may reduce solubility but enhance binding to hydrophobic targets.

Functional Implications :

• The naphthyl group’s hydrophobicity may enhance membrane permeability, making the target compound a candidate for drug discovery.
• In contrast, 3,5-dibromo-N-(4-hydroxyphenyl)benzamide’s hydroxyl group facilitates its use in polymer synthesis via further functionalization .

Regulatory and Environmental Considerations

The Canadian Environmental Protection Act (CEPA) categorizes halogenated benzamides like 3,5-dibromo-N-(4-bromophenyl)-2-hydroxybenzamide as substances requiring scrutiny due to persistence or toxicity .